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Compound of Interest

Compound Name: Cephradine Monohydrate

Cat. No.: B1259406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cephradine
Monohydrate in various solvents. The information is curated for professionals in the fields of

pharmaceutical research, drug development, and analytical chemistry. This document

summarizes key solubility data, details experimental protocols for solubility determination, and

provides visual representations of the experimental workflow.

Executive Summary
Cephradine Monohydrate is a first-generation cephalosporin antibiotic with broad-spectrum

activity against both Gram-positive and Gram-negative bacteria. Its solubility is a critical

physicochemical property that influences its formulation, bioavailability, and efficacy. This guide

reveals that the solubility of Cephradine Monohydrate is highly dependent on the solvent

system, temperature, and pH. While exhibiting moderate solubility in water, its solubility is

significantly influenced by the presence of co-solvents and the pH of the aqueous medium.

Data Presentation: Solubility of Cephradine
Monohydrate
The following tables summarize the quantitative solubility data for Cephradine Monohydrate
in various solvents and conditions.

Table 1: Solubility in Common Solvents at 25°C
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Reference

Water 4 10.88 [1]

DMSO Insoluble - [1][2]

Ethanol
<1 (Slightly soluble or

insoluble)
- [1]

Table 2: Qualitative Solubility in Various Organic Solvents

Solvent Qualitative Solubility Reference

Propylene Glycol Soluble [3]

Acetone Slightly Soluble [3]

Ether Insoluble [3]

Chloroform Insoluble [3]

Benzene Insoluble [3]

Hexane Insoluble [3]

Table 3: Solubility of Cephradine in Water-Methanol Mixtures at Various Temperatures
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Water Mole
Fraction

Temperature (°C)
Solubility (g/kg
solvent)

Reference

1.0 15 ~12 [4]

1.0 25 ~18 [4]

1.0 35 ~25 [4]

1.0 45 ~35 [4]

1.0 55 ~50 [4]

0.8 15 ~8 [4]

0.8 25 ~12 [4]

0.8 35 ~18 [4]

0.8 45 ~26 [4]

0.8 55 ~38 [4]

0.6 15 ~5 [4]

0.6 25 ~8 [4]

0.6 35 ~12 [4]

0.6 45 ~18 [4]

0.6 55 ~27 [4]

0.4 15 ~3 [4]

0.4 25 ~5 [4]

0.4 35 ~8 [4]

0.4 45 ~12 [4]

0.4 55 ~18 [4]

0.2 15 ~2 [4]

0.2 25 ~3 [4]

0.2 35 ~5 [4]
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0.2 45 ~8 [4]

0.2 55 ~12 [4]

0.0 15 ~1 [4]

0.0 25 ~2 [4]

0.0 35 ~3 [4]

0.0 45 ~5 [4]

0.0 55 ~8 [4]

Table 4: pH-Dependent Aqueous Solubility of Cephradine Form 1 at Different Temperatures
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pH Temperature (K)
Mole Fraction
Solubility (x10^4)

Reference

1.45 283.15 1.83 [5]

1.45 298.15 1.95 [5]

1.45 308.15 2.08 [5]

2.55 283.15 1.15 [5]

2.55 298.15 1.23 [5]

2.55 308.15 1.31 [5]

3.86 283.15 0.52 [5]

3.86 298.15 0.55 [5]

3.86 308.15 0.59 [5]

4.78 283.15 0.43 [5]

4.78 298.15 0.46 [5]

4.78 308.15 0.49 [5]

5.89 283.15 0.63 [5]

5.89 298.15 0.67 [5]

5.89 308.15 0.71 [5]

6.92 283.15 1.54 [5]

6.92 298.15 1.64 [5]

6.92 308.15 1.75 [5]

8.57 283.15 10.21 [5]

8.57 298.15 10.88 [5]

8.57 308.15 11.59 [5]

Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are provided below.

Isothermal Shake-Flask Method for Solubility
Determination
This is a widely accepted method for determining the equilibrium solubility of a compound in a

given solvent.[6][7]

a. Materials and Equipment:

Cephradine Monohydrate powder

Solvent of interest

Stoppered flasks or vials

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

Volumetric flasks and pipettes

HPLC or UV-Vis spectrophotometer

b. Procedure:

Add an excess amount of Cephradine Monohydrate powder to a stoppered flask or vial

containing a known volume of the solvent. The presence of undissolved solid is essential to

ensure saturation.[7]

Seal the flasks and place them in an orbital shaker or on a magnetic stirrer with a constant

temperature bath set to the desired temperature (e.g., 25°C or 37°C).[6]
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Agitate the samples for a predetermined period to allow the system to reach equilibrium. This

can range from 24 to 72 hours. It is recommended to perform preliminary experiments to

determine the time required to reach equilibrium.[6]

After the equilibration period, stop the agitation and allow the undissolved solids to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Filter the sample through a syringe filter to remove any undissolved particles.

Dilute the filtered sample with a suitable solvent to a concentration within the analytical range

of the chosen quantification method.

Analyze the concentration of Cephradine Monohydrate in the diluted sample using a

validated HPLC or UV-Vis spectrophotometric method.

Calculate the solubility based on the measured concentration and the dilution factor. A

minimum of three replicate determinations is recommended.[6]

High-Performance Liquid Chromatography (HPLC) for
Quantification
HPLC is a robust and widely used technique for the accurate quantification of Cephradine.[8][9]

a. Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.025 M ammonium acetate adjusted to

pH 5.0) and an organic modifier (e.g., acetonitrile) in an isocratic or gradient elution mode.

[10] A common mobile phase composition is a mixture of water, methanol, 0.5 M sodium

acetate, and 0.7 N acetic acid (pH 4.8).[11]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at 254 nm.[8][12]

Injection Volume: 20 µL.
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Column Temperature: Ambient or controlled (e.g., 30°C).

b. Procedure:

Prepare a stock solution of Cephradine Monohydrate of a known concentration in a

suitable solvent (e.g., a mixture of water and acetonitrile).

Prepare a series of calibration standards by diluting the stock solution to different

concentrations.

Inject the calibration standards into the HPLC system and record the peak areas.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Inject the prepared sample (from the solubility experiment) into the HPLC system and record

the peak area.

Determine the concentration of Cephradine Monohydrate in the sample by interpolating its

peak area on the calibration curve.

UV-Vis Spectrophotometry for Quantification
UV-Vis spectrophotometry offers a simpler and faster method for concentration determination,

suitable for high-throughput screening.[12][13]

a. Method Parameters:

Wavelength of Maximum Absorbance (λmax): 254 nm in water.[12][13][14]

Solvent: The same solvent used in the solubility experiment or a solvent in which the drug is

freely soluble and does not interfere with the absorbance measurement. Water is a common

solvent.[12][13][14]

b. Procedure:

Prepare a stock solution of Cephradine Monohydrate of a known concentration in the

chosen solvent.
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Prepare a series of calibration standards by diluting the stock solution.

Measure the absorbance of each standard at the λmax using a UV-Vis spectrophotometer,

using the solvent as a blank.

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the appropriately diluted sample from the solubility experiment.

Determine the concentration of Cephradine Monohydrate in the sample from the calibration

curve.

Mandatory Visualizations
The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for Solubility Determination.
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Caption: HPLC Analysis Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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